Cas no 1804494-35-6 (3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-sulfonamide)

• Product Name: 3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-sulfonamide
• CAS No: 1804494-35-6
• MF: C₇H₇ClF₂N₂O₂S
• MW: 256.657486200333
• CID: 4807739
• Update Time: 2025-10-29

3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-sulfonamide

• Inchi： 1S/C7H7ClF2N2O2S/c1-3-2-4(6(9)10)5(8)7(12-3)15(11,13)14/h2,6H,1H3,(H2,11,13,14)
• InChI Key： STHUEKWIKKACMT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C)N=C1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4

Additional information on 3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-sulfonamide

Introduction to 3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-sulfonamide (CAS No. 1804494-35-6)

3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1804494-35-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, a structural motif known for its broad spectrum of biological activities and utility in drug development. The presence of multiple substituents, including a chloro group, a difluoromethyl group, and a methyl group, along with the sulfonamide functionality, contributes to its unique chemical properties and potential applications.

The sulfonamide moiety is particularly noteworthy, as it is a well-established pharmacophore in medicinal chemistry. Sulfonamides are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a sulfonamide group into the pyridine core enhances the compound's solubility and bioavailability, which are critical factors in drug design. Furthermore, the chloro and difluoromethyl substituents introduce additional electronic and steric effects that can modulate the compound's reactivity and biological interactions.

In recent years, there has been growing interest in developing novel sulfonamide derivatives as potential therapeutic agents. The structural features of 3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-sulfonamide make it an attractive candidate for further investigation. Specifically, the difluoromethyl group is known to enhance metabolic stability and binding affinity to biological targets. This has led to its exploration in the development of small-molecule inhibitors targeting various diseases.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyridine sulfonamides have shown promise as kinase inhibitors, which are critical in cancer therapy. The specific arrangement of substituents in 3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-sulfonamide may confer selectivity for certain kinases, thereby minimizing off-target effects. Preliminary studies have suggested that this compound exhibits inhibitory activity against specific cancer-related enzymes, making it a valuable scaffold for further drug discovery efforts.

Additionally, the compound's chloro substituent can serve as a handle for further chemical modification. This allows medicinal chemists to explore structure-activity relationships (SAR) and optimize the compound's pharmacological profile. The ability to modify such compounds without losing key biological activity is crucial in the iterative process of drug development.

The synthesis of 3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are often employed to introduce the desired functional groups efficiently. The challenge lies in maintaining regioselectivity and minimizing side reactions, which can complicate downstream purification processes.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-sulfonamide and its potential biological targets. These studies help predict binding affinities and identify key residues involved in receptor-ligand interactions. Such insights are invaluable for designing next-generation analogs with improved efficacy and reduced toxicity.

The pharmaceutical industry has increasingly recognized the importance of sulfonamide derivatives due to their versatility and therapeutic potential. Companies specializing in medicinal chemistry are actively exploring new synthetic routes to access novel sulfonamides like 3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-sulfonamide. Collaborative efforts between academic researchers and industry scientists have accelerated progress in this area, leading to several promising candidates entering preclinical development.

In conclusion, 3-Chloro-4-(difluoromethyl)-6-methylpyridine-2-sulfonamide (CAS No. 1804494-35-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a potent tool for investigating biological pathways relevant to cancer and other diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.